methyl 2-amino-4-(2,6-dichlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carboxylate

• IUPAC Name: methyl 2-amino-4-(2,6-dichlorophenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyran-3-carboxylate
• InChI: InChI=1S/C17H13Cl2NO5/c1-7-6-10-12(17(22)24-7)13(11-8(18)4-3-5-9(11)19)14(15(20)25-10)16(21)23-2/h3-6,13H,20H2,1-2H3
• InChI Key: YRKIIVXDNZBDPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C(=O)OC)C3=C(C=CC=C3Cl)Cl)C(=O)O1
• Molecular Formula: C17H13Cl2NO5
• Molecular Weight: 382.2 g/mol

Description

Methyl 2-amino-4-(2,6-dichlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carboxylate is a useful research compound. Its molecular formula is C17H13Cl2NO5 and its molecular weight is 382.2 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 2-amino-4-(2,6-dichlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carboxylate is 381.0170779 g/mol and the complexity rating of the compound is 702. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Suzuki–Miyaura Coupling Reagent

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. This compound serves as an organoboron reagent in SM coupling reactions. Its success lies in its mild reaction conditions, functional group tolerance, and environmental friendliness. .

Antimicrobial and Antioxidative Properties

Complexes containing this compound have demonstrated antimicrobial, antioxidative, and antibiotic activities. .

Catalytic Protodeboronation

The compound’s boronic ester functionality plays a crucial role in organic synthesis. Protodeboronation, a less explored area, has been achieved using this compound. .

CB2 Receptor Agonist

Selective CB2 receptor agonists are promising for treating inflammatory and neuropathic pain. .

Hydromethylation Sequence

In a hydromethylation sequence, this compound has been applied to methoxy-protected molecules like (−)-Δ8-THC and cholesterol. .

Radical-Based Protodeboronation

While functionalizing deboronation of alkyl boronic esters is well-established, protodeboronation remains less explored. .

Mechanism of Action

Target of Action

Similar compounds have been found to target various enzymes and receptors, influencing cellular processes .

Mode of Action

It’s likely that it interacts with its targets by binding to active sites, thereby modulating their function .

Biochemical Pathways

The compound may influence several biochemical pathways. For instance, similar compounds have been found to affect the Suzuki–Miyaura-coupling pathway, a key process in organic synthesis . The compound might also be involved in various transformations including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .

Pharmacokinetics

Similar compounds have been found to have good bioavailability and are well-distributed in the body .

Result of Action

Similar compounds have been found to exhibit cytotoxic properties and anti-inflammatory effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s stability might be affected by air and moisture . Furthermore, the compound’s action might be influenced by the pH and temperature of its environment .